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These application notes provide a comprehensive overview of the use of tetraethylene glycol
monomethyl ether (TEGMME) as a component in hydraulic fluid formulations. The information

is intended to guide researchers and formulators in evaluating and utilizing this glycol ether to

develop high-performance hydraulic fluids.

Introduction
Tetraethylene glycol monomethyl ether (TEGMME), a high-molecular-weight glycol ether,

offers a unique combination of properties that make it a valuable component in advanced

hydraulic fluid formulations. Its inherent lubricity, high boiling point, low volatility, and miscibility

with both polar and non-polar substances allow for the formulation of hydraulic fluids with

enhanced stability and performance characteristics. TEGMME is particularly relevant in the

formulation of fire-resistant water-glycol hydraulic fluids and as a lubricity and solvency-

enhancing additive in synthetic and semi-synthetic formulations.[1][2][3]

Key Applications in Hydraulic Fluids
The primary roles of tetraethylene glycol monomethyl ether in hydraulic fluid formulations

include:
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Base Stock Component in Water-Glycol Fluids: In combination with water, diethylene or

ethylene glycol, and a thickener, TEGMME can be used to formulate fire-resistant hydraulic

fluids (ISO L-HFC).[4][5][6][7][8] The high water content provides fire resistance, while the

glycol components ensure freeze protection and lubricity.[5][7]

Lubricity and Anti-Wear Improver: The ether linkages in the TEGMME molecule contribute to

the formation of a lubricating film on metal surfaces, which helps to reduce friction and wear.

[1][9]

Solvency and Additive Compatibility: TEGMME's excellent solvency helps to keep other

additives in solution and prevent the formation of sludge and deposits, thereby maintaining

system cleanliness and efficiency.[10]

Viscosity and Thermal Stability: With a high boiling point and good thermal stability,

TEGMME can contribute to a stable viscosity profile over a wide range of operating

temperatures.[1]

Data Presentation
The following tables summarize the key physicochemical properties of tetraethylene glycol
monomethyl ether and the expected performance of a representative water-glycol hydraulic

fluid formulation containing TEGMME.

Table 1: Physicochemical Properties of Tetraethylene
Glycol Monomethyl Ether
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Property Value Unit Reference

Chemical Formula C₉H₂₀O₅ - [11][12][13]

Molecular Weight 208.25 g/mol [11][12][13]

Appearance
Colorless to light

yellow liquid
- [1]

Boiling Point ~280 °C

Melting/Pour Point -39 °C [1]

Flash Point (Closed

Cup)
113 °C [11]

Density at 25°C 1.045 g/mL [11]

Kinematic Viscosity at

20°C
11.5-12.5 mm²/s

Water Solubility Miscible - [14]

Table 2: Performance Characteristics of a
Representative Water-Glycol Hydraulic Fluid with
TEGMME
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Performance
Parameter

Test Method
Representative
Value

Unit

Viscosity Index ASTM D2270 > 180 -

Wear Scar Diameter ASTM D4172 < 0.5 mm

Hydrolytic Stability -

Copper Weight

Change

ASTM D2619 < 0.20 mg/cm²

Hydrolytic Stability -

Water Acidity
ASTM D2619 < 2.0 mg KOH

Pour Point ASTM D97 < -40 °C

Flash Point

(Cleveland Open Cup)
ASTM D92 > 150 °C

Experimental Protocols
Detailed methodologies for key experiments cited in the performance characteristics table are

provided below. These protocols are based on established ASTM standards.

Experimental Workflow for Hydraulic Fluid Evaluation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation

Performance Testing

Data Analysis & Optimization

Formulate Hydraulic Fluid
(TEGMME + Additives)

Viscosity Index
(ASTM D2270)

Test Sample

Anti-Wear
(ASTM D4172)

Test Sample

Hydrolytic Stability
(ASTM D2619)

Test Sample

Pour Point
(ASTM D97)

Test Sample

Flash Point
(ASTM D92)

Test Sample

Analyze Results

Optimize Formulation

Iterate

Click to download full resolution via product page

Caption: Workflow for hydraulic fluid formulation and testing.

Protocol 1: Viscosity Index Calculation (ASTM D2270)
Objective: To determine the viscosity index (VI) of the hydraulic fluid, which indicates the effect

of temperature on its viscosity. A higher VI signifies a smaller change in viscosity with

temperature.[15][16][17]

Apparatus:

Calibrated glass capillary viscometers
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Constant temperature baths (40°C and 100°C)

Timer

Procedure:

Measure the kinematic viscosity of the hydraulic fluid sample at 40°C and 100°C using a

calibrated viscometer in a constant temperature bath.[15][18]

Record the efflux time for the fluid to flow between two marked points on the viscometer.

Calculate the kinematic viscosity at each temperature using the viscometer constant.

Using the kinematic viscosity at 100°C, determine the values of L and H from the tables in

the ASTM D2270 standard.[15] L is the kinematic viscosity at 40°C of an oil with a VI of 0,

and H is the kinematic viscosity at 40°C of an oil with a VI of 100.[15]

Calculate the viscosity index using the following formula:

If the calculated VI is 100 or less: VI = [(L - U) / (L - H)] * 100

If the calculated VI is greater than 100, a different formula based on logarithms is used

(refer to the ASTM D2270 standard).[18] Where U is the kinematic viscosity of the sample

at 40°C.
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Caption: ASTM D2270 Viscosity Index determination workflow.

Protocol 2: Wear Preventive Characteristics (Four-Ball
Method) (ASTM D4172)
Objective: To evaluate the anti-wear properties of the hydraulic fluid under sliding contact

conditions.[19][20][21]

Apparatus:

Four-Ball Wear Test Machine
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Steel balls (grade 25)

Microscope for measuring wear scars

Procedure:

Three stationary steel balls are clamped together and immersed in the hydraulic fluid

sample.[22]

A fourth steel ball is rotated against the three stationary balls at a specified speed (e.g., 1200

rpm) and under a specified load (e.g., 40 kgf) for a set duration (e.g., 60 minutes) at a

controlled temperature (e.g., 75°C).[20][21]

At the end of the test, the apparatus is disassembled, and the stationary balls are cleaned.

The diameter of the wear scars on each of the three lower balls is measured using a

microscope.[22]

The average wear scar diameter is calculated. A smaller diameter indicates better anti-wear

performance.[22]
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Caption: ASTM D4172 Four-Ball Wear Test workflow.

Protocol 3: Hydrolytic Stability (Beverage Bottle Method)
(ASTM D2619)
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Objective: To determine the stability of the hydraulic fluid in the presence of water.[23][24][25]

Hydrolytically unstable fluids can form acids and insoluble materials.[26][27]

Apparatus:

Pressure-type beverage bottle

Oven with a rotating mechanism

Copper test specimen

Apparatus for acid number determination

Procedure:

A mixture of 75 g of the hydraulic fluid and 25 g of distilled water is placed in a pressure-type

beverage bottle with a polished copper specimen.[23][24]

The bottle is sealed and placed in an oven at 93°C.[23][24]

The bottle is rotated end-over-end at 5 rpm for 48 hours.[23][24]

After cooling, the bottle is opened, and the layers are separated.

The copper specimen is cleaned and weighed to determine the change in weight.

The acid number of the fluid layer and the acidity of the water layer are determined.[27]
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Caption: ASTM D2619 Hydrolytic Stability Test workflow.

Protocol 4: Pour Point of Petroleum Products (ASTM
D97)
Objective: To determine the lowest temperature at which the hydraulic fluid will continue to flow

under prescribed conditions.[28][29][30]

Apparatus:

Test jar
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Thermometer

Cooling bath

Procedure:

The hydraulic fluid sample is heated to a specified temperature to dissolve any wax crystals.

The sample is then cooled at a specified rate in a cooling bath.[29][31]

At intervals of 3°C, the test jar is removed from the bath and tilted to ascertain whether the

fluid flows.[29][31]

The pour point is the lowest temperature at which movement of the specimen is observed,

plus 3°C.[29][30]

Protocol 5: Flash and Fire Points by Cleveland Open
Cup Tester (ASTM D92)
Objective: To determine the flash point and fire point of the hydraulic fluid. The flash point is the

lowest temperature at which vapors of the fluid will ignite, but not sustain a flame.[32][33][34]

The fire point is the temperature at which the vapors will sustain a flame for at least 5 seconds.

[32][33]

Apparatus:

Cleveland open cup apparatus

Thermometer

Test flame applicator

Procedure:

The hydraulic fluid sample is placed in the test cup and heated at a specified rate.[32][35]

A small test flame is passed across the surface of the liquid at regular temperature intervals.

[32][33]
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The flash point is the lowest temperature at which the application of the test flame causes

the vapors to ignite.[32][33][34]

To determine the fire point, the test is continued until the application of the test flame causes

the fluid to ignite and burn for at least 5 seconds.[32][33]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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